Cas no 35461-99-5 (3-(Furan-2-yl)benzoic acid)
3-(Furan-2-yl)benzoic acid is a versatile compound with significant advantages in organic synthesis. It serves as a key intermediate in the synthesis of various biologically active molecules due to its ability to form stable conjugates. The compound exhibits high purity and excellent stability, making it ideal for use in both research and industrial applications. Its structural features facilitate its integration into complex molecules, thereby expanding the scope of synthetic chemistry.
3-(Furan-2-yl)benzoic acid structure
Product Name:3-(Furan-2-yl)benzoic acid
CAS No:35461-99-5
MF:C11H8O3
MW:188.179423332214
MDL:MFCD02690979
CID:821123
PubChem ID:5037933
Update Time:2025-07-18
3-(Furan-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Furan-2-yl)benzoic acid
- 3-(2-Furyl)benzoic acid
- 3-FUR-2-YLBENZOIC ACID
- 3-furan-2-yl-benzoic acid
- AC1NN725
- CTK4H4612
- Oprea1_256261
- Oprea1_369042
- SureCN941410
- Benzoic acid, 3-(2-furanyl)-
- m-(2-Furyl)benzoic acid
- RQVVFGRDMHDHNI-UHFFFAOYSA-N
- SBB090733
- STK011653
- 3-(2-furyl)benzoic acid, AldrichCPR
- AK105471
- BB 0222415
- SCHEMBL941410
- Z57085005
- PS-5902
- SB60913
- AKOS004119290
- 35461-99-5
- DTXSID30407689
- BDBM50607378
- DB-069212
- 3-(furan-2-yl)benzoicacid
- C74827
- MFCD02690979
- CS-0156956
- CHEMBL5219161
- EN300-8574619
-
- MDL： MFCD02690979
- Inchi： 1S/C11H8O3/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
- InChI Key： RQVVFGRDMHDHNI-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 188.04734
- Monoisotopic Mass: 188.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 2.2
Experimental Properties
- Color/Form: No data available
- Density: 1.3±0.1 g/cm3
- Melting Point: 157 °C
- Boiling Point: 366.4℃/760mmHg
- Flash Point: 175.4±23.2 °C
- Refractive Index: 1.581
- PSA: 50.44
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(Furan-2-yl)benzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,Room Temperature
3-(Furan-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031926-250mg |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 250mg |
￡34.00 | 2022-03-01 | |
| Fluorochem | 031926-1g |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 1g |
￡104.00 | 2022-03-01 | |
| Fluorochem | 031926-5g |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 5g |
￡418.00 | 2022-03-01 | |
| Fluorochem | 031926-10g |
3-Furan-2-yl-benzoic acid |
35461-99-5 | 95% | 10g |
￡772.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SS942-200mg |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95+% | 200mg |
715.0CNY | 2021-07-10 | |
| Chemenu | CM252446-250mg |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM252446-1g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM252446-5g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 5g |
$*** | 2023-05-30 | |
| Ambeed | A237296-250mg |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 250mg |
$117.0 | 2024-04-19 | |
| Ambeed | A237296-1g |
3-(Furan-2-yl)benzoic acid |
35461-99-5 | 95% | 1g |
$349.0 | 2024-04-19 |
3-(Furan-2-yl)benzoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
35461-99-5 (3-(Furan-2-yl)benzoic acid) Related Products
- 304884-54-6(3-(5-formyl-2-furyl)benzoic Acid)
- 159448-55-2(Benzoic acid,2-(5-methyl-2-furanyl)-)
- 835595-07-8(Benzoic acid, 3-(2-benzofuranyl)-)
- 35461-98-4(4-(Furan-2-yl)benzoic acid)
- 331942-47-3(2-(Fur-2-yl)benzoic acid)
- 39245-15-3(4-(5-formyl-2-furyl)benzoic Acid)
- 207845-31-6(3-Furan-2-yl-benzoic acid methyl ester)
- 53782-69-7(4-(5-hydroxymethyl-furan-2-yl)-benzoic acid)
- 400746-01-2(3-(5-Methyl-2-furyl)benzoic Acid)
- 53355-25-2(4-Furan-2-yl-benzoic acid methyl ester)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk